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Compound of Interest

Compound Name: DiAzK
CAS No.: 2231405-65-3
Cat. No.: B2908570
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling of (S)-2-Amino-6-(((3-(3-methyl-3H-diazirin-3-yl)propoxy)carbonyl)amino)hexanoic
acid (DiAzK)

This document provides critical safety and logistical information for the handling of DiAzK, a
bifunctional amino acid containing a diazirine functional group.[1][2] Due to the inherent risks
associated with diazo compounds, adherence to strict safety protocols is mandatory to
minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is essential when working with DiAzK
to prevent skin and eye contact, inhalation, and ingestion. The following table summarizes the
required PPE for handling this compound.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Prevents skin contact and
absorption. Diazo compounds
can be hazardous upon dermal

exposure.[3]

Eye and Face Protection

Safety glasses with side
shields are the minimum
requirement. A face shield
should be worn when there is
a splash hazard.[3][4][5]

Protects against accidental
splashes and contact with dust
particles, which can cause

serious eye irritation.[3]

Body Protection

A flame-resistant lab coat worn
over long pants and closed-toe

shoes.

Provides a barrier against
spills and contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator
is necessary if engineering
controls like a fume hood are
unavailable or insufficient to

control airborne dust.

Minimizes the risk of
respiratory tract irritation and
systemic toxicity from

inhalation of diazo compounds.

[3]

Operational Plan: Handling and Storage

Strict adherence to the following operational plan is crucial for the safe handling and storage of

DiAzK.

Engineering Controls:

o Always handle DiAzK in a certified chemical fume hood to minimize inhalation exposure.[3]

o Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[3]

Safe Handling Practices:

e Avoid the generation of dust.
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e Wash hands thoroughly after handling the compound, even if gloves were worn.[3]
e Do not eat, drink, or smoke in the laboratory.[3][6]
 All containers must be clearly labeled.[3]

o Given the potential for rapid heat and gas generation with diazo compounds, it is strongly
recommended to control the temperature and add reagents cautiously.[7]

Storage:

e Store in a cool, dry, and well-ventilated area.

o Keep containers tightly closed when not in use.[3][6]

o Store away from incompatible materials, such as strong oxidizing agents.[3]

o For long-term storage, keep in a dark place, under an inert atmosphere, and in a freezer at
-20°C.[1]
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Diagram 1: DiAzK Handling Workflow
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Diagram 1: DiAzK Handling Workflow. This diagram outlines the procedural steps for the safe
handling of DiAzK in a laboratory setting.

Disposal Plan

Proper disposal of DiAzK and any contaminated materials is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Collection:

o Collect all waste materials, including contaminated PPE and disposable labware, in a
designated and clearly labeled hazardous waste container.[3]

e Do not mix with other waste streams unless compatibility has been confirmed.[3][8]
Disposal Procedure:

 All chemical waste must be disposed of in accordance with local, state, and federal
regulations.[3]

» Contact your institution's Environmental Health and Safety (EHS) office for specific guidance
on the disposal of diazo compounds.[3]
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Diagram 2: DiAzK Disposal Plan
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Diagram 2: DiAzK Disposal Plan. This diagram illustrates the logical steps for the safe
collection and disposal of DiAzK waste.

Emergency Procedures

Skin Contact:

¢ Immediately flush skin with plenty of soap and water.[9]
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+ Remove contaminated clothing and shoes.[9]

o Seek medical attention.[9]

Eye Contact:

+ Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.

¢ Seek medical attention.

Inhalation:

* Move the exposed individual to fresh air.

 If not breathing, give artificial respiration.

¢ Seek medical attention.

Ingestion:

e Do NOT induce vomiting.[9]

¢ Rinse mouth thoroughly with water.[9]

* Seek immediate medical attention.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Nitrodiazoaminobenzene.pdf
https://solutions.covestro.com/-/media/covestro/corporate/productsafetyfirst/resources/selection-of-protective-clothing-tdi-en.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Diazoxide%20(GT30_pct)%20Formulation_HH_CA_EN.pdf
https://pubs.acs.org/doi/10.1021/acs.chas.1c00013
https://www.sigmaaldrich.com/SG/en/sds/sial/46130?userType=undefined
https://www.msd.com/docs/product/safety-data-sheets/hh-sds/Diazoxide%20(LT15_pct)%20Formulation_HH_JP_6N.pdf
https://www.benchchem.com/product/b2908570/docs#essential-safety-and-handling-protocols-for-diazk
https://www.benchchem.com/product/b2908570/docs#essential-safety-and-handling-protocols-for-diazk
https://www.benchchem.com/product/b2908570/docs#essential-safety-and-handling-protocols-for-diazk
https://www.benchchem.com/product/b2908570/docs#essential-safety-and-handling-protocols-for-diazk
https://www.benchchem.com/product/b2908570?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2908570?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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